Cas no 61382-18-1 (Benzoxazole, 5-nitro-2-(2-pyridinyl)-)

• Product name: Benzoxazole, 5-nitro-2-(2-pyridinyl)-
• CAS No: 61382-18-1
• MF: C₁₂H₇N₃O₃
• MW: 241.202282190323
• CID: 481456
• PubChem ID: 4131310

Benzoxazole, 5-nitro-2-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 5-nitro-2-(2-pyridinyl)-
• 5-nitro-2-pyridin-2-yl-1,3-benzoxazole
• 61382-18-1
• SCHEMBL2243403
• DTXSID80399686

• Inchi： InChI=1S/C12H7N3O3/c16-15(17)8-4-5-11-10(7-8)14-12(18-11)9-3-1-2-6-13-9/h1-7H
• InChI Key： YRHMXJSRAZJSQS-UHFFFAOYSA-N
• SMILES： C1=CC=NC(=C1)C2=NC3=C(O2)C=CC(=C3)[N+](=O)[O-]

Computed Properties

• Exact Mass: 241.04881
• Monoisotopic Mass: 241.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• PSA: 82.06